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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787522 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BI-1230 (CAS No. 849022-32-8) was not

publicly available at the time of this writing. The following guidance is based on best practices

for handling potent, small-molecule enzyme inhibitors and antiviral compounds in a laboratory

setting. Researchers, scientists, and drug development professionals should always consult

the material's supplier for a comprehensive SDS and follow all institutional and regulatory

safety protocols.

BI-1230 is a potent and selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease,

intended for research use only.[1][2][3][4] Due to its potent biological activity, appropriate

personal protective equipment (PPE) and handling procedures are crucial to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling BI-1230. The selection of

specific PPE should be guided by a risk assessment of the planned procedures.
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Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for procedures with a

high risk of splashes.

To protect eyes and face from

splashes of the compound in

solution.

Skin Protection

Disposable nitrile gloves. A

double layer of gloves may be

appropriate for handling

concentrated solutions. A fully

buttoned lab coat should be

worn at all times.

To prevent skin contact with

the compound.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

aerosols may be generated, a

NIOSH-approved respirator is

recommended.

To prevent inhalation of the

compound, especially if in

powdered form or if

aerosolized.

Hand Washing

Wash hands thoroughly with

soap and water after removing

gloves and before leaving the

laboratory.

To remove any potential

residual contamination.

Operational & Disposal Plans
Storage & Handling:

Storage: BI-1230 should be stored in a tightly sealed, clearly labeled container in a cool, dry,

and well-ventilated area. For long-term storage, it is recommended to store the compound at

-20°C.[5] If preparing stock solutions, it is advisable to store them as aliquots in tightly sealed

vials at -20°C for up to one month to avoid repeated freeze-thaw cycles.[5]
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Handling: All handling of BI-1230, especially when in powdered form or when preparing

stock solutions, should be conducted in a chemical fume hood to minimize inhalation

exposure.[6][7] Avoid direct contact with the compound.[6] Use appropriate lab equipment

and techniques to prevent the generation of dust or aerosols.

Spill Management:

In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate

PPE, including respiratory protection if the spill involves a powder. For liquid spills, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. For solid spills, carefully scoop the material into a sealed container. Clean the spill

area thoroughly with a suitable solvent and then with soap and water.

Disposal Plan:

All waste containing BI-1230, including empty containers, contaminated PPE, and spill cleanup

materials, must be treated as hazardous chemical waste.[1][2]

Waste Segregation: Do not mix BI-1230 waste with other waste streams.[1]

Containerization: Collect waste in a clearly labeled, sealed, and leak-proof container. The

label should identify the contents as "Hazardous Waste" and list "BI-1230".[1][8]

Disposal Route: Dispose of hazardous chemical waste through your institution's designated

hazardous waste disposal program.[3][4][8] Do not dispose of BI-1230 down the drain or in

regular trash.[4]

Experimental Workflow for Safe Handling of BI-1230
The following diagram outlines a general workflow for safely handling BI-1230 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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